Cas no 542-54-1 (4-Methylpentanenitrile)

4-Methylpentanenitrile Properties

Names and Identifiers

• 4-Methylpentanenitrile
• Pentanenitrile,4-methyl-
• 4-methylpentanenitile
• 4-methylpentanitrile
• Isoamyl cyanide
• Isoamylkyanid [Czech]
• isobutyl acetonitrile
• Isocapronitrile
• Isopentyl cyanide
• Pentanenitrile,4-methyl
• Valeronitrile,4-methyl
• 4-Methylvaleronitrile
• 4-Methylpentanonitrile
• 4-Methylpentenenitrile
• Isohexanonitrile
• Isopentylnitrile
• NSC 6109
• 4-02-00-00946 (Beilstein Handbook Reference)
• NSC6109
• WLN: NC2Y1&1
• Valeronitrile, 4-methyl-
• 4Methylvaleronitrile
• DB-013365
• Pentanenitrile, 4-methyl-
• F17038
• 542-54-1
• Q24819169
• NSC-6109
• BRN 1698246
• Valeronitrile, 4methyl
• DTXSID2060256
• M0458
• UNII-J6BD44GTPJ
• AKOS000148339
• CHEBI:229300
• Pentanenitrile, 4methyl
• ISOAMYL CYANIDE [MI]
• isocapronitril
• 4-methyl-pentanenitrile
• MFCD00001967
• EN300-43445
• DTXCID6041630
• Isoamylkyanid
• J6BD44GTPJ
• 3-Methylbutyl cyanide
• NS00033016
• 4Methylpentanenitrile
• EINECS 208-817-6
• +Expand

• MDL： MFCD00001967
• InChIKey： DUJMVKJJUANUMQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H11N/c1-6(2)4-3-5-7/h6H,3-4H2,1-2H3
• SMILES： CC(C)CCC#N

Computed Properties

• Exact Mass: 97.08910
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 97.089149355g/mol
• Heavy Atom Count: 7
• Complexity: 75.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• LogP: 1.94618
• PSA: 23.79000
• Merck: 5117
• Refractive Index: 1.4048 (589.3 nm 22 ºC)
• Boiling Point: 155°C(lit.)
• Melting Point: -51 ºC
• Flash Point: 45.6±0.0 ºC,
• Solubility: Slightly soluble (4.3 g/l) (25 º C),
• Color/Form: colorless liquid
• Density: 0.8009 g/cm3 (20 ºC)

4-Methylpentanenitrile Security Information

• Symbol: GHS02 GHS07
• RTECS：YV8588000
• Safety Term：3.2
• Safety Instruction： S16; S26; S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R23/24/25
• Hazard Level：3.2
• Hazardous Material transportation number：1992
• Hazard Statement： H226-H302+H312+H332-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Prompt：warning
• PackingGroup：III
• Risk Phrases： 10-23/24/25
• HazardClass：3.2

4-Methylpentanenitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides